3,4-Dimethylpyridine-2-carbaldehyde
Cat. No. B8754106
M. Wt: 135.16 g/mol
InChI Key: MWOOSBQRFBGRDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][c:2]1[c:3]([CH2:9][OH:10])[n:4][cH:5][cH:6][c:7]1[CH3:8].[Cl:14][CH2:15][Cl:16].[O:11]=[Mn:12]=[O:13]>>[CH3:1][c:2]1[c:3]([CH:9]=[O:10])[n:4][cH:5][cH:6][c:7]1[CH3:8]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccnc(CO)c1C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[Mn]=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1ccnc(C=O)c1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
